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Abstract

N(4),0(2")-Dimethylcytidine (m*Cm) is a modified ribonucleoside, a derivative of cytidine with
methyl groups attached at the N4 position of the cytosine base and the 2'-hydroxyl group of the
ribose sugar. This modification is found in ribosomal RNA (rRNA), where it plays a role in fine-
tuning ribosome structure and function.[1] This technical guide provides a detailed overview of
the known physicochemical properties of N(4),0(2")-Dimethylcytidine, outlines relevant
experimental protocols for its characterization, and illustrates its biological context. This
document is intended to serve as a valuable resource for researchers in the fields of
biochemistry, molecular biology, and drug development who are investigating the roles of
modified nucleosides in biological systems.

Physicochemical Properties

The following tables summarize the key physicochemical properties of N(4),0(2")-
Dimethylcytidine.
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ble 1: | and Physical :

Property Value Source
Chemical Name N(4),0(2")-Dimethylcytidine -
Abbreviation m4Cm [1]
Molecular Formula C11H17N30s [2][3]
Molecular Weight 271.27 g/mol [21[31[4]
CAS Number 13048-95-8 [2][3]
Appearance Solid (presumed) -
Melting Point Data not available -
Boiling Point Data not available -
Table 2: Solubility and pKa
Property Value Notes
No specific data is available for
N(4),0(2")-Dimethylcytidine. o o
This information is for a related
N For the structurally related N4-
Solubility o o compound and should be used
acetylcytidine, solubility is ~2 o ) )
) as an estimation with caution.
mg/mL in PBS (pH 7.2) and ~1
mg/mL in DMSO.[5]
No experimental data is
available. Computational
studies on related modified The pKa is a critical parameter
pKa nucleobases suggest that for understanding ionization

methylation at the N4 position
can influence the pKa of the
cytidine base.[6][7]

state at physiological pH.

Table 3: Spectroscopic Data
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Spectrum

Data

Notes

UV/Vis (Amax)

No specific data is available for
N(4),0(2")-Dimethylcytidine.
For the related N4-
acetylcytidine, Amax values of
215, 247, and 299 nm have
been reported.[5] Another
study reports a Amax of 302
nm for N4-acetylcytidine.[8]

The UV absorbance spectrum
is useful for quantification and

purity assessment.

1H NMR

Specific chemical shift data is
not readily available in the
public domain but may be
found in the supplementary
materials of cited literature.[9]
[10]

1H NMR is essential for

structural elucidation.

13C NMR

Specific chemical shift data is
not readily available in the
public domain. The
SpectraBase database may
contain the 13C NMR spectrum
for the related N4-methyl-2'-
methoxycytidine, requiring an

account for full access.[11]

13C NMR provides detailed
information on the carbon

skeleton.

Mass Spectrometry

High-resolution mass
spectrometry (HRMS) has
been used to confirm the mass
of related modified
nucleosides.[1][9][12]

HRMS provides the exact
mass, confirming the elemental

composition.

Experimental Protocols

This section details the methodologies for key experiments related to the synthesis and

characterization of N(4),0(2')-Dimethylcytidine.
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Synthesis of N(4),0(2')-Dimethylcytidine

While a specific, detailed protocol for the synthesis of N(4),0(2")-Dimethylcytidine was not

found in the immediate search results, a general synthetic strategy can be inferred from the

synthesis of other N4- and 2'-O-methylated cytidine analogues.[9][10] The synthesis would

likely involve a multi-step process starting from a protected cytidine derivative.

Materials:

Protected cytidine (e.qg., with silyl protecting groups for the 3' and 5' hydroxyls)
Methylating agent for the N4 position (e.g., methylamine)

Methylating agent for the 2'-hydroxyl group (e.g., methyl iodide)

Base (e.g., sodium hydride)

Solvents (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), Pyridine)
Reagents for protection and deprotection (e.g., TBDMS-CI, TBAF)

Silica gel for column chromatography

HPLC system for purification

General Procedure:

Protection of Cytidine: The 3" and 5' hydroxyl groups of cytidine are protected using a
suitable protecting group, such as a silyl ether (e.g., TBDMS).

N4-Methylation: The exocyclic amine at the N4 position is methylated. This can be achieved
by first activating the C4 position followed by reaction with methylamine.[10]

2'-O-Methylation: The 2'-hydroxyl group is then methylated using a methylating agent like
methyl iodide in the presence of a base such as sodium hydride.[10]

Deprotection: The protecting groups on the 3' and 5' hydroxyls are removed.
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 Purification: The final product is purified using silica gel column chromatography followed by
reversed-phase high-performance liquid chromatography (HPLC).[10]

Determination of Solubility

A general protocol for determining the solubility of a test chemical can be adapted for
N(4),0(2")-Dimethylcytidine.

Materials:

N(4),0(2")-Dimethylcytidine

Solvents of interest (e.g., water, PBS, DMSO, ethanol)

Vortex mixer

Centrifuge

HPLC or UV-Vis spectrophotometer

Procedure:

Preparation of Saturated Solution: An excess amount of solid N(4),0(2")-Dimethylcytidine is
added to a known volume of the solvent in a vial.

» Equilibration: The mixture is agitated (e.g., by vortexing or shaking) at a constant
temperature for a set period (e.g., 24 hours) to ensure equilibrium is reached.

o Separation of Undissolved Solid: The suspension is centrifuged at high speed to pellet the
undissolved solid.

e Quantification: A known volume of the supernatant is carefully removed and diluted. The
concentration of the dissolved compound is then determined using a suitable analytical
method, such as HPLC with a standard curve or UV-Vis spectrophotometry if the molar
extinction coefficient is known.

Determination of pKa
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The pKa of the cytidine base can be determined experimentally using NMR or UV-Vis

spectrophotometry.

Procedure (UV-Vis Spectrophotometry):

Preparation of Buffer Solutions: A series of buffer solutions with a range of known pH values
(e.g., from pH 2 to 12) are prepared.

Sample Preparation: A stock solution of N(4),0(2")-Dimethylcytidine is prepared and diluted
to a constant final concentration in each of the buffer solutions.

UV-Vis Measurement: The UV-Vis absorbance spectrum of each sample is recorded.

Data Analysis: The absorbance at a wavelength where the protonated and deprotonated
forms of the molecule have different extinction coefficients is plotted against the pH. The pKa
is the pH at which the inflection point of the resulting sigmoidal curve occurs.

Mass Spectrometry Analysis

Liquid chromatography-electrospray ionization-tandem mass spectrometry (LC-ESI-MS/MS) is

a powerful technique for the identification and quantification of modified nucleosides.[1]

Procedure:

Sample Preparation: N(4),0(2")-Dimethylcytidine is dissolved in a suitable solvent compatible
with the LC-MS system.

Liquid Chromatography (LC) Separation: The sample is injected into an HPLC system,
typically with a C18 reversed-phase column, to separate it from any impurities. A gradient of
an aqueous solvent (e.g., water with 0.1% formic acid) and an organic solvent (e.g.,
acetonitrile or methanol) is used for elution.

Mass Spectrometry (MS) Detection: The eluent from the LC is introduced into the
electrospray ionization source of the mass spectrometer.

Data Acquisition: The mass spectrometer is operated in positive ion mode to detect the
protonated molecule [M+H]*. High-resolution mass spectrometry can be used to confirm the
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elemental composition. Tandem mass spectrometry (MS/MS) can be performed to obtain
fragment ions for structural confirmation.

Biological Context and Workflow Visualization

N(4),0(2")-Dimethylcytidine is a post-transcriptional modification found in the 16S ribosomal
RNA of organisms like Escherichia coli.[1][13] This modification is introduced by a specific S-
adenosyl-L-methionine (SAM)-dependent methyltransferase. Its presence in the P site of the
ribosome is thought to fine-tune the local structure, thereby modulating the fidelity of decoding

during protein synthesis.[1]

The following diagram illustrates the biosynthesis and functional role of N(4),0(2")-
Dimethylcytidine in the ribosome.

N(4),0(2)-Dimethylcytidine.
S-Adenosy-L-methionine (SAM) ) MewyiDonor  Calalyes (M*Cm) in 16S rRNA
miCm Mg
Cytidine in 165 rRNA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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